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Compound of Interest

Compound Name: 4-(1-Pyrrolidinyl)piperidine

Cat. No.: B154721

An In-depth Technical Guide to the Spectral Data of 4-(1-Pyrrolidinyl)piperidine

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for 4-(1-Pyrrolidinyl)piperidine. It is intended
for researchers, scientists, and professionals in drug development who require detailed
spectral information and experimental methodologies for this compound.

Chemical Structure and Properties

IUPAC Name: 4-pyrrolidin-1-ylpiperidine[1] Molecular Formula: CoH1sN2[1][2][3][4] Molecular
Weight: 154.25 g/mol [1][2][4] CAS Number: 5004-07-9[1][2][3][4] Appearance: White to almost
white crystalline powder[3][5] Melting Point: 53-56 °C[2][4][6]

Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

The following tables summarize the *H and 3C NMR chemical shift data for 4-(1-
Pyrrolidinyl)piperidine.

Table 1: *H NMR Chemical Shifts (ppm)
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Atom Number Experimental (CDCIs)
H19, H22 (ax) 1.25
H20, H23 (eq) 1.85
H18 2.10
H24, H26 (eq) 2.95
H25, H27 (ax) 2.15
H1, H7 1.75
H2, H8 2.55
| NH | 1.55 |

Data sourced from Alver et al.[7]

Table 2: 13C NMR Chemical Shifts (ppm)

Atom Number Experimental (CDCIs)
C15 61.35
C16,C21 33.15
C18 46.85
C12,C13 23.65

| C11, C14 | 51.55 |

Data sourced from Alver et al.[7]

Infrared (IR) Spectroscopy

The IR spectrum of 4-(1-Pyrrolidinyl)piperidine exhibits characteristic peaks corresponding to
its functional groups.
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Table 3: IR Absorption Bands

Wavenumber (cm~?) Intensity Assignment
. N-H stretch (secondary
~3300-3500 Medium .
amine)[8][9]
~2850-3000 Strong C-H stretch (aliphatic)[10]
~1450 Medium C-H bend

| ~1100-1200 | Medium | C-N stretch |

Note: The exact peak positions and intensities can vary based on the sampling method.

Mass Spectrometry (MS)

The mass spectrum of 4-(1-Pyrrolidinyl)piperidine would be expected to show a molecular

ion peak corresponding to its molecular weight and several fragment ions.

Table 4: Mass Spectrometry Data

m/z Interpretation

154 Molecular lon [M]*

125 [M - C2Hs]*

97 [M - CaHsNJ*

84 [CsH1oN]* (Piperidine ring fragment)

| 70 | [CaHsN]* (Pyrrolidine ring fragment) |

Note: This table represents predicted fragmentation patterns based on the structure.

Experimental Protocols

NMR Spectroscopy

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://fiveable.me/organic-chem/unit-24/spectroscopy-amines/study-guide/Zf2iauKgmxqd4gBQ
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/infrared/infrared.htm
https://www.benchchem.com/product/b154721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The NMR spectra were acquired on a Bruker AVANCE Il 500 spectrometer.[7] The operating
frequencies were 500.13 MHz for *H and 125.76 MHz for 13C nuclei.[7] The sample was
prepared by dissolving the compound in deuterated chloroform (CDCIs) containing
tetramethylsilane (TMS) as an internal reference.[7] All spectra were recorded at room
temperature in a 5 mm sample tube.[7]

IR Spectroscopy

The infrared spectrum was obtained using the thin solid film method.[11] A small amount of 4-
(1-Pyrrolidinyl)piperidine was dissolved in a volatile solvent such as chloroform.[1] A drop of
this solution was then placed on a potassium bromide (KBr) or sodium chloride (NaCl) salt
plate.[10][11] After the solvent evaporated, a thin film of the compound remained on the plate,
which was then analyzed using an FT-IR spectrometer.[11]

Mass Spectrometry

For mass spectral analysis, the sample is typically introduced into the mass spectrometer via
direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography
(LC-MS). A common method for sample preparation involves dissolving the analyte in an
organic solvent, such as methanol or acetonitrile, to a concentration of approximately 1 mg/mL.
[12] This solution is then further diluted to a final concentration suitable for the instrument,
typically in the range of 10-100 pg/mL.[12] Electron ionization (El) is a common technique for
the analysis of such compounds, where the sample is bombarded with a high-energy electron
beam to induce ionization and fragmentation.

Visualizations
Spectral Analysis Workflow
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Caption: General workflow for the spectral analysis of 4-(1-Pyrrolidinyl)piperidine.

Chemical Structure and Mass Spectrometry
Fragmentation

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b154721?utm_src=pdf-body-img
https://www.benchchem.com/product/b154721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure Mass Spectrometry Fragmentation

CoHisN2
M.W. 154.25

[M]*
m/z = 154

a-cleavage \ o-cleavage

[CsH1oN]*+
m/z = 84

[CaHsN]*+
m/z =70

[M - CaHoN]*+
m/z = 97

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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